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Compound of Interest

Compound Name: 2-Ethylhexyl propionate

Cat. No.: B107753

An In-depth Technical Guide to 2-Ethylhexyl
Propionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and analytical methodologies related to 2-Ethylhexyl propionate.
The information is intended to support research, development, and quality control activities.

Chemical Identity and Structure

2-Ethylhexyl propionate is an organic compound, specifically an ester of 2-ethylhexanol and
propionic acid. It is also known by several synonyms, including 2-ethylhexyl propanoate and
propanoic acid, 2-ethylhexyl ester.[1][2][3][4][5][6][7] Its chemical identity is well-defined by its
CAS number, molecular formula, and structural identifiers.

The molecular structure of 2-Ethylhexyl propionate consists of an eight-carbon branched alkyl
chain (the 2-ethylhexyl group) attached to the oxygen atom of the propionate group.

Table 1: Chemical Identification of 2-Ethylhexyl Propionate
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Identifier Value Reference
IUPAC Name 2-ethylhexyl propanoate [41[8]

CAS Number 6293-37-4 [1][3]181[9]
Molecular Formula C11H2202 [L12113161718111.01

Canonical SMILES

CCCCC(CC)COC(=0)CC

[1]14]

INChl=1S/C11H2202/c1-4-7-8-

InChl 10(5-2)9-13-11(12)6-3/h10H,4-  [1][4][8]
9H2,1-3H3
GUHQWKGQAYBNEW-

InChlKey [L][31[4][7][8]

UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of 2-Ethylhexyl propionate are critical for its handling,

application, and in the prediction of its behavior in various chemical and biological systems.

These properties have been determined through various experimental and computational

methods.

Table 2: Physicochemical Properties of 2-Ethylhexyl Propionate
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Property Value Method/Reference
Molecular Weight 186.29 g/mol [L112][31[41[10]
Colorless to pale yellow clear
Appearance o [11]
liquid (est.)
Odor Fruity, winey, pear, grape [2][11]
- _ 211 - 215 °C at 760 mmHg
Boiling Point [2][11][12]
(est)
Flash Point 81.01 - 82.9 °C (est.) [2][11][12]
Density 0.87 g/cm?3 [12]
Water Solubility 12.56 mg/L at 25 °C (est.) [11]
Solubility in Ethanol 13492.83 g/L at 25°C [2]
0.1288 hPa at 20°C; 0.1997
Vapor Pressure (2]
hPa at 25°C (est.)
logP (o/w) 3.7 -4.196 (est.) [2][4][11]
Refractive Index 1.425 [12]
Rotatable Bond Count 8 [1114]
Hydrogen Bond Donor Count 0 [1][4]
Hydrogen Bond Acceptor
2 [11[4]
Count
Topological Polar Surface Area  26.3 A2 [1114]

Experimental Protocols

The determination of the physicochemical properties of 2-Ethylhexyl propionate follows

standardized experimental protocols to ensure accuracy and reproducibility. Below are

summaries of the methodologies for key properties.

Boiling Point Determination (ASTM D1078)
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The boiling range of volatile organic liquids such as 2-Ethylhexyl propionate is determined
using the ASTM D1078 standard test method.[4][5][13][14][15]

Methodology:

o Apparatus: A specialized distillation apparatus is used, consisting of a distillation flask, a
condenser, a graduated receiving cylinder, and a calibrated thermometer.

e Procedure: A measured volume of the sample is placed in the distillation flask and heated.
The temperature of the vapor is recorded as a function of the volume of distillate collected in
the receiving cylinder.

» Data Analysis: The initial boiling point (the temperature at which the first drop of condensate
falls from the condenser) and the dry point (the temperature at which the last drop of liquid
evaporates from the flask) are recorded. The data is typically presented as a temperature
versus distillate volume graph, corrected for atmospheric pressure.[4]

Density Determination (OECD 109)

The density of liquids like 2-Ethylhexyl propionate can be determined using methods outlined
in OECD Guideline 109.[2][10][16] Common methods include the use of a hydrometer, an
oscillating densitometer, or a pycnometer.

Methodology (Pycnometer Method):

o Apparatus: A pycnometer, which is a glass flask with a close-fitting ground glass stopper with
a capillary tube through it, is used. A precision balance is also required.

e Procedure:
o The pycnometer is cleaned, dried, and its weight is accurately determined.

o ltis then filled with the test substance (2-Ethylhexyl propionate), ensuring no air bubbles
are present, and weighed again.

o The pycnometer is emptied, cleaned, and filled with a reference substance of known
density (e.qg., distilled water) and weighed.
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e Calculation: The density of the sample is calculated from the weights of the sample and the
reference substance and the known density of the reference substance.

Flash Point Determination (ASTM D93)

The flash point is determined using the Pensky-Martens closed-cup tester according to the
ASTM D93 standard.[1][11][12][17][18] This method is suitable for petroleum products and
other liquids with a flash point between 40°C and 370°C.[1][17]

Methodology:

o Apparatus: A Pensky-Martens closed-cup tester, which includes a brass test cup with a lid, a
stirring device, and an ignition source, is used.

e Procedure: The sample is placed in the test cup and heated at a slow, constant rate while
being stirred. At regular temperature intervals, the stirring is stopped, and an ignition source
is introduced into the vapor space of the cup.

o Determination: The flash point is the lowest temperature at which the application of the
ignition source causes the vapors above the liquid to ignite.[12]

Water Solubility Determination (OECD 105)

The water solubility of 2-Ethylhexyl propionate can be determined using the flask method as
described in OECD Guideline 105, which is suitable for substances with solubilities above 102
g/L.[3][8][19][20][21]

Methodology (Flask Method):

e Procedure: An excess amount of the test substance is added to a flask containing purified
water. The mixture is agitated at a constant temperature until saturation is reached.

o Equilibration and Separation: The solution is allowed to equilibrate, and then the undissolved
substance is separated from the aqueous solution by centrifugation or filtration.

¢ Analysis: The concentration of 2-Ethylhexyl propionate in the clear aqueous phase is
determined using a suitable analytical method, such as gas chromatography (GC).
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Synthesis and Quality Control Workflows
Synthesis of 2-Ethylhexyl Propionate

2-Ethylhexyl propionate is typically synthesized via Fischer esterification of 2-ethylhexanol
with propionic acid, using an acid catalyst such as sulfuric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Ethylhexyl propionate chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107753#2-ethylhexyl-propionate-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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